![molecular formula C10H17N3 B2835813 5-(aminomethyl)-N,N-diethylpyridin-2-amine CAS No. 926234-30-2](/img/structure/B2835813.png)
5-(aminomethyl)-N,N-diethylpyridin-2-amine
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Overview
Description
The compound “5-(aminomethyl)-N,N-diethylpyridin-2-amine” is a complex organic molecule. It likely contains an aminomethyl group, which is a monovalent functional group with the formula −CH2−NH2 . This group can be described as a methyl group substituted by an amino group .
Synthesis Analysis
While specific synthesis methods for “5-(aminomethyl)-N,N-diethylpyridin-2-amine” are not available, similar compounds have been synthesized through various methods. For instance, 4-aminotetrahydropyridinylidene salts have been treated with aldehydes in an alkaline medium . Another example is the synthesis of β-aminoketones from α,β-unsaturated ketones under Morita–Baylis–Hillmann conditions .Molecular Structure Analysis
The molecular structure of “5-(aminomethyl)-N,N-diethylpyridin-2-amine” would likely be complex due to the presence of multiple functional groups. Aminomethyl groups usually feature tertiary amines . The exact structure would need to be determined through methods such as NMR spectroscopy .Chemical Reactions Analysis
Amines, including those with aminomethyl groups, can undergo a variety of reactions. These include alkylation, acylation, and elimination reactions . The specific reactions that “5-(aminomethyl)-N,N-diethylpyridin-2-amine” would undergo would depend on its exact structure and the conditions it is subjected to.Physical And Chemical Properties Analysis
The physical and chemical properties of “5-(aminomethyl)-N,N-diethylpyridin-2-amine” would depend on its exact structure. Factors such as hardness, topography, and hydrophilicity can be important for certain applications .Scientific Research Applications
Organic Synthesis and Chemical Reactions
The compound’s reactivity has led to its use in organic synthesis:
- N-Alkylation Reaction : A recent study investigated the N-alkylation reaction of N-benzoyl 5-AMT (a related compound) with benzyl bromide. Computational studies confirmed the reaction mechanism .
Materials Science and Energetic Materials
- Explosives and Propellants : Tetrazole derivatives, including 5-AMDEPA, have been explored for their high energy properties. They may find applications in explosives and rocket propellants .
- Gas Generators : Due to their nitrogen content, tetrazoles could serve as environmentally benign components in gas generators with high burn rates and stability .
Phosphonic Acid Derivatives
Other Applications
- Dihydrochloride Salt : 5-(Aminomethyl)-1,3,4-oxadiazol-2-amine dihydrochloride has limited documented applications, but its investigation continues.
- β-Hydroxyketone Formation : In a one-step reaction, 5-AMDEPA derivatives were converted to 5-substituted β-hydroxyketones, showing potential in synthetic chemistry .
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on “5-(aminomethyl)-N,N-diethylpyridin-2-amine” would depend on its potential applications. For instance, if it has potential uses in medicine or materials science, research could focus on optimizing its synthesis, improving its properties, or exploring new applications .
properties
IUPAC Name |
5-(aminomethyl)-N,N-diethylpyridin-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3/c1-3-13(4-2)10-6-5-9(7-11)8-12-10/h5-6,8H,3-4,7,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAYCTPVSIFJJOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=NC=C(C=C1)CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
926234-30-2 |
Source
|
Record name | 5-(aminomethyl)-N,N-diethylpyridin-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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